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Get Quote

The table below summarizes the key characteristics of Fungisterol identified in the search results:

Property Description

IUPAC Name (3β,5α)-Ergost-7-en-3-ol / 5α-Ergost-7-en-3β-ol [1] [2]

Molecular
Formula

C₂₈H₄₈O [1] [2] [3]

Molar Mass 400.691 g·mol⁻¹ [1] [2]

Chemical
Identifiers

CAS Number: 516-78-9; ChemSpider ID: 4446739; EINECS: 208-225-8 [1] [2]

Source A bio-active sterol produced by certain fungi, including mutant strains of
Saccharomyces cerevisiae [2] [4].

Natural Context Identified as one of the minor sterols in button mushrooms (Agaricus bisporus) [5].

Analytical Protocol for Sterol Profiling

While a synthesis protocol is unavailable, one of the search results details a comprehensive gas

chromatography-mass spectrometry (GC/MS) method for analyzing sterols, including fungisterol, in

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s631636?utm_src=pdf-body
https://www.smolecule.com/products/s631636?utm_src=pdf-interest
https://www.smolecule.com/products/s631636?utm_src=pdf-body
https://www.chemspider.com/Chemical-Structure.4446739.html
https://en.wikipedia.org/wiki/Fungisterol
https://www.chemspider.com/Chemical-Structure.4446739.html
https://en.wikipedia.org/wiki/Fungisterol
https://www.pherobase.com/database/compound/compounds-detail-fungisterol.php
https://www.chemspider.com/Chemical-Structure.4446739.html
https://en.wikipedia.org/wiki/Fungisterol
https://www.chemspider.com/Chemical-Structure.4446739.html
https://en.wikipedia.org/wiki/Fungisterol
https://en.wikipedia.org/wiki/Fungisterol
https://link.springer.com/article/10.1007/BF00598097
https://link.springer.com/article/10.1007/s00217-025-04659-4
https://www.smolecule.com/products/s631636?utm_src=pdf-body
https://www.smolecule.com/products/s631636?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


mushroom samples [5]. This methodology could be adapted to verify the presence and purity of fungisterol

in a synthetic or natural product.

The experimental workflow for this analytical protocol can be summarized as follows:

Sample Collection
(Mushroom tissue)

Lyophilization
(Freeze-drying)

Homogenization
(Powdering)

Lipid Extraction
(n-Hexane, Ultrasonic)

Sample Clean-up
(Solid Phase Extraction)

Derivatization
(Silylation with BSTFA/TMCS)

GC/MS Analysis

Data Analysis
(Sterol Identification & Quantification)
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Key Steps in Detail [5]:

Sample Preparation: Mushroom tissue is immediately frozen in liquid nitrogen and lyophilized
(freeze-dried). The dried material is then homogenized into a fine powder.

Lipid Extraction: The powdered sample is extracted with n-hexane using ultrasonic assistance. The
combined extracts are concentrated using a rotary evaporator.

Fractionation: The lipid extract is fractionated by solid-phase extraction (SPE) on a silica gel
column to isolate the free sterol fraction.

Derivatization: The sterol fraction is derivatized using N,O-bis(trimethylsilyl)-trifluoroacetamide
(BSTFA) with trimethylchlorosilane (TMCS) to form trimethylsilyl (TMS) ethers. This step is critical

for improving the volatility and thermal stability of the sterols for GC analysis.
GC/MS Analysis: The silylated samples are analyzed by GC/MS. The sterols are identified by their

mass spectra and retention times, and quantified using internal standards like 5α-cholestane.

Suggestions for Finding Synthesis Methods

To locate the specific synthesis protocols you require, I suggest the following avenues:

Search Specialized Databases: Focus your search on chemical literature databases such as

SciFinder, Reaxys, or PubMed. Using the CAS number (516-78-9) can yield precise results.
Refine Search Terms: Use more specific search queries like "chemical synthesis of fungisterol,"
"total synthesis of 5α-ergost-7-en-3β-ol," or "mutagenesis of Saccharomyces cerevisiae for sterol
production."

Consult Foundational Texts: Look for older textbooks or review articles on steroid or sterol
chemistry, as the compound's basic structure has been known for some time.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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3. Semiochemical compound: (24S)-24-Methyl-5a-cholest-7-en-3b-ol [pherobase.com]

4. Episterol and fungisterol from mutant strains of the yeast... [link.springer.com]

5. Sterols in fresh and preserved button mushroom (Agaricus bisporus)... [link.springer.com]

To cite this document: Smolecule. [Known Information on Fungisterol]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b631636#fungisterol-synthesis-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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